Cas no 1804840-51-4 (2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804840-51-4
• MF: C₉H₆BrF₃INO₃
• MW: 439.952524662018
• CID: 4836664
• Update Time: 2025-07-17

2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6BrF3INO3/c10-3-5-8(18-9(11,12)13)4(2-7(16)17)1-6(14)15-5/h1H,2-3H2,(H,16,17)
• InChI Key： FKBPUZSQZUEEQG-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)O)=C(C(CBr)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804840-51-4)

2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804840-51-4) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a bromomethyl group, an iodo substituent, a trifluoromethoxy group, and an acetic acid moiety attached to a pyridine core, make it an invaluable intermediate for the development of novel bioactive molecules.

The compound's molecular architecture positions it as a key building block for the synthesis of various heterocyclic compounds, which are widely explored in medicinal chemistry due to their potential biological activity. The presence of multiple reactive sites—such as the bromomethyl group for nucleophilic substitution reactions and the iodo atom for cross-coupling reactions—facilitates its use in constructing complex molecular frameworks.

In recent years, 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid has been increasingly utilized in the synthesis of pharmacologically relevant compounds. For instance, its incorporation into pyridine-based scaffolds has led to the discovery of novel inhibitors targeting various disease pathways. One notable area of research involves its application in the development of kinase inhibitors, where the trifluoromethoxy group enhances metabolic stability and binding affinity. Additionally, its use in constructing G-protein coupled receptor (GPCR) ligands has shown promise in preclinical studies.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, derivatives of 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid have been explored as potential herbicides and fungicides. The trifluoromethoxy group, known for its ability to improve lipophilicity and bioavailability, plays a crucial role in enhancing the efficacy of these agrochemicals. Furthermore, the bromomethyl and iodo substituents provide handles for further functionalization, allowing chemists to tailor the properties of these compounds for specific applications.

Recent advances in synthetic methodologies have further highlighted the importance of 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of biaryl and heteroaryl systems incorporating this compound. These transformations have opened new avenues for the synthesis of complex molecules with enhanced biological activity.

The compound's structural features also make it a valuable tool in computational chemistry and molecular modeling studies. Its rigid pyridine core provides a stable framework for studying electronic effects and steric interactions, which are critical for understanding drug-receptor binding mechanisms. Researchers have leveraged this compound to develop predictive models for drug design, improving the efficiency of hit identification and lead optimization processes.

From a synthetic chemistry perspective, 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid serves as a versatile precursor for accessing a wide range of functionalized pyridines. The acetic acid moiety can be further modified through esterification or amidation reactions, expanding its utility in constructing diverse molecular libraries. Additionally, the bromomethyl group can be selectively replaced with other functional groups via nucleophilic substitution reactions, providing access to derivatives with tailored properties.

The growing interest in fluorinated compounds has also contributed to the prominence of 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid in modern chemical research. The trifluoromethoxy group imparts unique electronic and steric properties that can influence drug metabolism and pharmacokinetics. This has led to its incorporation into numerous drug candidates that exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

In conclusion,2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804840-51-4) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and chemical synthesis is likely to grow even further.